2-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C20H26N4O2/c1-2-14-5-9-17(10-6-14)21-18(25)13-24-11-3-4-16(12-24)20-22-19(23-26-20)15-7-8-15/h5-6,9-10,15-16H,2-4,7-8,11-13H2,1H3,(H,21,25)
• InChI Key: JSARUMWWVVZJEK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2CCCC(C2)C3=NC(=NO3)C4CC4
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol

Description

The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus. It’s a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2- (1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. The method allows to obtain structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, what is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific compound would depend on its exact structure. For example, the compound “3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride” has the formula C6H10CLN3O.

Mechanism of Action

The exact mechanism of action would depend on the specific biological target of the compound. Some 1,2,4-oxadiazole derivatives were recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. In addition to medicinal application, these heterocycles were utilized for the development of energetic materials, fluorescent dyes, OLEDs, sensors, as well as insecticides.